S-Sodium Ethanethiosulfonate

Specification

• CAS No.: 31999-88-9
• Molecular Formula: C2H5NaO2S2
• Molecular Weight: 148.18 g/mol
• IUPAC Name: sodium;ethyl-oxido-oxo-sulfanylidene-λ6-sulfane
• Standard InChI: InChI=1S/C2H6O2S2.Na/c1-2-6(3,4)5;/h2H2,1H3,(H,3,4,5);/q;+1/p-1
• Standard InChI Key: PISVIEQBTMLLCS-UHFFFAOYSA-M
• SMILES: CCS(=O)(=S)[O-].[Na+]
• Canonical SMILES: CCS(=O)(=S)[O-].[Na+]

Introduction

Basic Chemical Identity and Structure

Chemical Identification

S-Sodium Ethanethiosulfonate, also known as Ethanethiosulfonic Acid S-Sodium Salt, is a sulfur-containing compound with specific identifying characteristics. Table 1 summarizes the key identification parameters of this compound.

Parameter	Value
Chemical Name	S-Sodium Ethanethiosulfonate
Synonyms	Ethanethiosulfonic Acid S-Sodium Salt
CAS Registry Number	31999-88-9
Molecular Formula	C₂H₅NaO₂S₂
Molecular Weight	148.17
PubChem Substance ID	87559007
Reaxys Registry Number	3712426

The compound contains a unique thiosulfonate functional group, which consists of a sulfur atom bonded to another sulfur atom that carries oxygen groups. This structural arrangement contributes to its distinctive reactivity profile and applications in synthetic chemistry.

Physical Properties

S-Sodium Ethanethiosulfonate presents as a white to almost white crystalline powder or solid at room temperature. Its physical characteristics have been documented through various analytical methods, ensuring its identification and quality assessment. The compound demonstrates good solubility in water, which enhances its utility in aqueous reaction systems.

Chemical Behavior and Reactivity

Specification Parameter	Standard Value
Appearance	White to almost white powder or crystal
Purity (HPLC)	Minimum 98.0 area%
Purity (Ion exchange titration)	Minimum 98.0%
NMR	Confirms structure
Solubility in water	Soluble

These specifications are typically verified through analytical techniques including High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) spectroscopy, and ion exchange titration, which collectively confirm the identity, purity, and structural integrity of the compound.

Package Size	Approximate Price Range (USD)	Typical Availability
25g	$99.00 - $110.00	Readily available
500g	$885.00 - $971.00	May require lead time

Pricing may vary based on supplier, purity specifications, quantity ordered, and regional factors. Bulk quantities may be available upon special request for industrial applications, though this may require custom quotations from suppliers.

Applications in Research and Industry